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Compound of Interest

Compound Name: 2-Bromo-5-chlorothiophene

Cat. No.: B1265590 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-5-chlorothiophene
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Bromo-5-chlorothiophene.

Adherence to these procedures is vital for ensuring laboratory safety and proper chemical

management.

Chemical Identifier:

Name: 2-Bromo-5-chlorothiophene

CAS Number: 2873-18-9

Molecular Formula: C₄H₂BrClS

Hazard Summary
2-Bromo-5-chlorothiophene is a combustible liquid that is harmful if swallowed, inhaled, or in

contact with skin.[1] It is known to cause skin irritation and serious eye irritation.[1][2]
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Hazard Statement Classification

Combustible liquid Flammable liquids

Harmful if swallowed Acute toxicity, oral

Harmful in contact with skin Acute toxicity, dermal

Causes skin irritation Skin corrosion/irritation

Causes serious eye irritation Serious eye damage/eye irritation

Harmful if inhaled Acute toxicity, inhalation

May cause respiratory irritation
Specific target organ toxicity, single exposure;

Respiratory tract irritation

Personal Protective Equipment (PPE)
Proper PPE is mandatory when handling 2-Bromo-5-chlorothiophene. The following table

summarizes the required equipment.
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Body Part Recommended Protection

Eyes/Face

Tightly fitting safety goggles (compliant with EN

166) or a face shield are necessary to protect

against splashes.[3] For operations with a

higher risk of vapor exposure, a full-face

respirator is recommended.

Hands

Chemical-resistant gloves are required. Given

the halogenated nature of the compound, butyl

rubber or Viton® gloves are recommended.[4]

Always inspect gloves for tears or holes before

use and consult the manufacturer's guidelines

for breakthrough times.[1]

Body

A flame-retardant lab coat should be worn over

personal clothing. For procedures with a

significant risk of splashing, a chemical-resistant

apron should be worn over the lab coat.[4]

Respiratory

Work should be conducted in a well-ventilated

area, preferably within a certified chemical fume

hood.[1][4] If exposure to vapors or mists is

likely, a multi-purpose combination respirator

cartridge is recommended. A full-face respirator

provides a higher level of protection.

Footwear

Closed-toe, chemical-resistant shoes that fully

cover the feet are mandatory to protect against

accidental spills.[4][5]

Operational Plan: Safe Handling and Storage
Handling:

Always handle 2-Bromo-5-chlorothiophene within a certified chemical fume hood to

minimize inhalation exposure.[4]
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Keep the chemical away from heat, sparks, open flames, and other potential ignition

sources.[1]

Use non-sparking tools and take precautionary measures against static discharge.

Avoid direct contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1]

Wash hands thoroughly with soap and water after handling.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][4]

Keep away from heat and sources of ignition.

Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures: Spill and Disposal Plans
Spill Cleanup:

For any spill, the first step is to ensure proper personal protective equipment is worn.

Small Spills (<100 mL):

Alert others in the immediate area.

Remove all sources of ignition.[6]

Contain the spill using a non-combustible absorbent material such as sand, earth, or

vermiculite.[6][7] Do not use combustible materials like paper towels to absorb the initial

spill.

Carefully scoop the absorbent material into a labeled, sealable container for hazardous

waste.

Clean the spill area with soap and water.
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Place all contaminated materials, including gloves, into the hazardous waste container.

Large Spills (>100 mL):

Evacuate the laboratory immediately and alert others.

If the spill poses a fire hazard, activate the fire alarm.

Close the laboratory doors to contain the vapors.

Contact your institution's Environmental Health and Safety (EHS) office or emergency

response team.

Do not attempt to clean up a large spill unless you are trained and equipped to do so.

Disposal Plan:

All waste containing 2-Bromo-5-chlorothiophene, including contaminated absorbent

materials and disposable PPE, must be treated as hazardous waste.[1]

Collect waste in a properly labeled, sealed, and chemical-resistant container.

Dispose of the hazardous waste through your institution's EHS office or a licensed

professional waste disposal service, in accordance with all local, state, and federal

regulations.[8] One approved method of disposal is incineration in a chemical incinerator

equipped with an afterburner and scrubber.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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